Cas no 1153515-46-8 (6-4-(propan-2-yloxy)phenylhexanoic acid)

• Product Name: 6-4-(propan-2-yloxy)phenylhexanoic acid
• CAS No: 1153515-46-8
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 6287697
• PubChem ID: 43446922
• Update Time: 2025-05-20

6-4-(propan-2-yloxy)phenylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-4-(propan-2-yloxy)phenylhexanoic acid
• EN300-14461531
• 6-(4-Isopropoxyphenyl)hexanoic acid
• 1153515-46-8
• 6-[4-(propan-2-yloxy)phenyl]hexanoic acid

• Inchi： 1S/C15H22O3/c1-12(2)18-14-10-8-13(9-11-14)6-4-3-5-7-15(16)17/h8-12H,3-7H2,1-2H3,(H,16,17)
• InChI Key： CNLBRWJFIKNTDH-UHFFFAOYSA-N
• SMILES： O(C(C)C)C1C=CC(=CC=1)CCCCCC(=O)O

Computed Properties

• Exact Mass: 250.15689456g/mol
• Monoisotopic Mass: 250.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 46.5Ų

Additional information on 6-4-(propan-2-yloxy)phenylhexanoic acid

6-4-(Propan-2-yloxy)phenylhexanoic Acid: A Comprehensive Overview

The compound with CAS No. 115351-46-8, commonly referred to as 6-4-(propan-2-yloxy)phenylhexanoic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of phenolic acids, specifically hexanoic acid, with a propan-2-yloxy substituent attached to the para position of the phenyl ring. Its unique structure endows it with a range of interesting chemical and biological properties, making it a subject of extensive research.

6-4-(Propan-2-yloxy)phenylhexanoic acid is notable for its potential applications in drug discovery and development. Recent studies have highlighted its role as a precursor in the synthesis of bioactive compounds, particularly those with antioxidant and anti-inflammatory properties. The propan-2-yloxy group attached to the phenyl ring introduces steric hindrance, which can influence the molecule's interactions with biological targets, such as enzymes or receptors.

From a structural standpoint, 6-4-(propan-2-yloxy)phenylhexanoic acid consists of a hexanoic acid backbone (a six-carbon chain with a carboxylic acid group) and a substituted phenyl ring. The propan-2-yloxy group (also known as isopropoxy) is an ether substituent that enhances the molecule's lipophilicity, potentially improving its bioavailability when used in pharmaceutical formulations.

Recent advancements in synthetic chemistry have enabled researchers to develop efficient methods for the synthesis of 6-4-(propan-2-yloxy)phenylhexanoic acid. One such method involves the Friedel-Crafts acylation reaction, where an acyl chloride derivative reacts with an aromatic ring in the presence of a Lewis acid catalyst. This approach has been optimized to achieve high yields and purity levels, making it suitable for large-scale production.

The biological activity of 6-4-(propan-2-yloxy)phenylhexanoic acid has been explored in various contexts. For instance, studies have demonstrated its ability to inhibit certain enzymes associated with inflammation and oxidative stress, suggesting its potential use in treating conditions such as arthritis or neurodegenerative diseases. Additionally, its antioxidant properties make it a candidate for inclusion in cosmetic products aimed at combating skin aging.

In terms of applications, 6-4-(propan-2-yloxy)phenylhexanoic acid has shown promise in the development of novel therapeutic agents. Researchers are currently investigating its potential as a lead compound for designing drugs targeting specific pathological pathways. Its unique combination of structural features makes it an attractive candidate for further exploration in preclinical studies.

Moreover, the compound's stability under physiological conditions has been evaluated, revealing its suitability for oral administration or other routes of delivery. This characteristic is crucial for its consideration as a drug candidate, as it ensures that the molecule can reach its intended site of action without degradation.

In conclusion, 6-4-(propan-2-yloxy)phenylhexanoic acid (CAS No. 115351-46-8) is a versatile compound with significant potential in both academic research and industrial applications. Its unique structure, coupled with its promising biological activities, positions it as a valuable tool in the quest for innovative therapeutic solutions.